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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of Rediocide C and its related

daphnane diterpenoid compounds isolated from Trigonostemon reidioides. The document

summarizes their chemical structures, biological activities, and mechanisms of action, with a

focus on quantitative data and detailed experimental methodologies.

Introduction
Rediocide C is a naturally occurring daphnane diterpenoid isolated from the roots of

Trigonostemon reidioides (Kurz) Craib, a plant belonging to the Euphorbiaceae family.[1][2]

This family of compounds, which includes Rediocides A, B, D, E, F, and G, has garnered

significant interest due to a wide range of potent biological activities, including acaricidal,

insecticidal, antimycobacterial, and cytotoxic effects.[2][3][4][5] This guide aims to consolidate

the current scientific knowledge on Rediocide C and its analogs to support further research

and drug development efforts.
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Rediocide C and its related compounds share a common daphnane core structure, a tricyclic

diterpenoid skeleton. The structural diversity within this family arises from variations in the ester

side chains and other functional group modifications.

Table 1: Chemical Structures of Rediocide C and Related Compounds

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number
Key Structural
Features

Rediocide C C₄₆H₅₄O₁₃ 814.91 677277-98-4
Daphnane

diterpenoid

Rediocide A C₄₄H₅₈O₁₃ 794.92 280565-85-7
Daphnane

diterpenoid

Rediocide B - - -
Congener of

Rediocide A

Rediocide D - - -
Congener of

Rediocide A

Rediocide E - - -
Congener of

Rediocide A

Rediocide F - - -

Demethyl analog

of Rediocide C[2]

[3]

Rediocide G - - -
Daphnane

diterpenoid

Note: Detailed structural diagrams and IUPAC names can be found in the cited literature.

Biological Activities and Quantitative Data
Rediocide C and its congeners exhibit a range of biological activities. The following tables

summarize the available quantitative data to facilitate comparison.

Table 2: Antimycobacterial Activity of Rediocide Compounds
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Compound
Target
Organism

Assay
Activity
Metric

Value Reference

Rediocide C

Mycobacteriu

m

tuberculosis

H37Ra

Microplate

Alamar Blue

Assay

(MABA)

MIC 3.84 µM [3][4]

Rediocide G

Mycobacteriu

m

tuberculosis

H37Ra

Microplate

Alamar Blue

Assay

(MABA)

MIC 3.84 µM [3]

Table 3: Acaricidal and Insecticidal Activities of Rediocide Compounds
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Compound
Target
Organism

Assay
Activity
Metric

Value Reference

Rediocide C

Dermatophag

oides

pteronyssinus

Bioassay-

guided

fractionation

LC₅₀ 5.59 µg/cm² [2][3]

Rediocide A

Dermatophag

oides

pteronyssinus

Bioassay-

guided

fractionation

LC₅₀ 0.78 µg/cm² [2][3]

Rediocide A

Ctenocephali

des felis

(flea)

Artificial

membrane

feeding

system

LD₉₀ 0.25 ppm

Rediocide B

Ctenocephali

des felis

(flea)

Artificial

membrane

feeding

system

LD₉₀ 0.25 ppm

Rediocide D

Ctenocephali

des felis

(flea)

Artificial

membrane

feeding

system

LD₉₀ 0.5 ppm

Rediocide E

Dermatophag

oides

pteronyssinus

Bioassay-

guided

fractionation

LC₅₀ 0.92 µg/cm² [2][3]

Rediocide F

Dermatophag

oides

pteronyssinus

Bioassay-

guided

fractionation

LC₅₀ 2.53 µg/cm² [2][3]

Table 4: Immunomodulatory Activity of Rediocide A
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Activity Cell Line Treatment Result Reference

Enhancement of

NK cell-mediated

lysis

A549
100 nM

Rediocide A

3.58-fold

increase
[6][7]

Enhancement of

NK cell-mediated

lysis

H1299
100 nM

Rediocide A

1.26-fold

increase
[6][7]

Granzyme B

level increase
A549

100 nM

Rediocide A
48.01% increase [6][7]

Granzyme B

level increase
H1299

100 nM

Rediocide A
53.26% increase [6][7]

IFN-γ level

increase
A549

100 nM

Rediocide A

3.23-fold

increase
[6][7]

IFN-γ level

increase
H1299

100 nM

Rediocide A

6.77-fold

increase
[6][7]

CD155

expression

downregulation

A549
100 nM

Rediocide A

14.41%

decrease
[6][7]

CD155

expression

downregulation

H1299
100 nM

Rediocide A

11.66%

decrease
[6][7]

Experimental Protocols
Antimycobacterial Activity Assay (Microplate Alamar
Blue Assay - MABA)
The antimycobacterial activity of Rediocide C was determined using the Microplate Alamar

Blue Assay (MABA) against Mycobacterium tuberculosis H37Ra.[3][4]

Preparation of Inoculum:M. tuberculosis H37Ra was grown in Middlebrook 7H9 broth

supplemented with OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80. The
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culture was incubated at 37°C until it reached a McFarland turbidity of 1.0. The culture was

then diluted to a final concentration of approximately 1 x 10⁵ CFU/mL.

Compound Preparation: Rediocide C was dissolved in dimethyl sulfoxide (DMSO) to

prepare a stock solution. Serial two-fold dilutions were prepared in Middlebrook 7H9 broth in

a 96-well microplate.

Incubation: 100 µL of the bacterial inoculum was added to each well containing the diluted

compound. The plates were incubated at 37°C for 7 days.

Alamar Blue Addition: After incubation, 20 µL of Alamar Blue solution and 12.5 µL of 20%

Tween 80 were added to each well. The plates were re-incubated at 37°C for 24 hours.

MIC Determination: The minimum inhibitory concentration (MIC) was defined as the lowest

concentration of the compound that prevented a color change of the Alamar Blue indicator

from blue to pink.

Acaricidal Activity Assay
The acaricidal activity of Rediocide C and related compounds against the house dust mite

Dermatophagoides pteronyssinus was evaluated through a bioassay-guided fractionation

approach.[2][3]

Test Arenas: Filter paper discs were treated with various concentrations of the test

compounds dissolved in a suitable solvent. The solvent was allowed to evaporate

completely.

Mite Introduction: A defined number of adult house dust mites were placed onto the treated

filter paper discs.

Incubation: The test arenas were maintained at a controlled temperature and humidity for a

specified period (e.g., 24 hours).

Mortality Assessment: The number of dead mites was counted under a microscope. Mites

that were unable to move when prodded with a fine brush were considered dead.

LC₅₀ Calculation: The lethal concentration 50 (LC₅₀), the concentration of the compound that

causes 50% mortality of the mites, was calculated using probit analysis.
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NK Cell-Mediated Cytotoxicity Assay
The effect of Rediocide A on natural killer (NK) cell-mediated cytotoxicity was assessed using

biophotonic and impedance assays.[6][7][8]

Cell Culture: Human non-small cell lung cancer (NSCLC) cell lines (A549 and H1299) and

primary human NK cells were used.

Co-culture: NK cells were co-cultured with the tumor cells at various effector-to-target ratios.

Treatment: The co-cultures were treated with different concentrations of Rediocide A (e.g., 10

and 100 nM) or vehicle control (DMSO) for 24 hours.

Cytotoxicity Measurement:

Biophotonic Assay: Tumor cells expressing luciferase were used. The luminescence

signal, which is proportional to the number of viable tumor cells, was measured.

Impedance Assay: The electrical impedance of the cell monolayer was measured in real-

time. A decrease in impedance correlates with tumor cell death.

Data Analysis: The percentage of specific lysis was calculated based on the reduction in

signal (luminescence or impedance) in the presence of NK cells and the test compound

compared to controls.

Signaling Pathways and Mechanisms of Action
Immunomodulatory Mechanism of Rediocide A
Rediocide A has been shown to enhance the anti-tumor activity of natural killer (NK) cells by

modulating the expression of the immune checkpoint molecule CD155 (also known as the

poliovirus receptor) on cancer cells.[6][7][8] CD155 on tumor cells can interact with the

activating receptor DNAM-1 and the inhibitory receptor TIGIT on NK cells. By downregulating

CD155 expression on tumor cells, Rediocide A is believed to reduce the inhibitory signaling

through TIGIT, thereby promoting NK cell activation and cytotoxicity. This is supported by

increased levels of granzyme B and interferon-gamma (IFN-γ) secretion by NK cells upon

treatment with Rediocide A.[6][7]
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Caption: Rediocide A enhances NK cell cytotoxicity by downregulating CD155.

Activation of Protein Kinase C by Rediocide A
Preliminary studies have also suggested that Rediocide A can activate conventional protein

kinase C (PKC). The detailed downstream effects of this activation in the context of its various

biological activities are still under investigation.

Structure-Activity Relationship (SAR)
A preliminary analysis of the available data suggests some initial structure-activity relationships

among the Rediocide compounds.

Acaricidal Activity: Rediocide A (LC₅₀ = 0.78 µg/cm²) is significantly more potent than

Rediocide C (LC₅₀ = 5.59 µg/cm²) and Rediocide F (LC₅₀ = 2.53 µg/cm²). Since Rediocide F

is a demethyl analog of Rediocide C, this suggests that the methylation pattern can

influence acaricidal potency.[2][3]
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Insecticidal Activity: Rediocides A and B (LD₉₀ = 0.25 ppm) are more potent insecticides

against Ctenocephalides felis than Rediocide D (LD₉₀ = 0.5 ppm). This indicates that subtle

structural variations among the congeners can lead to differences in insecticidal efficacy.

General Daphnane Diterpenoid SAR: For daphnane-type diterpenoids in general, the

presence and nature of orthoester groups and side chains are crucial for their cytotoxic

activities.[1] Further studies are needed to establish a detailed SAR for the various biological

activities of the Rediocide family.

Conclusion
Rediocide C and its related compounds represent a promising class of natural products with

diverse and potent biological activities. This guide has summarized the current knowledge on

their chemistry, biological effects, and mechanisms of action. The provided quantitative data

and experimental protocols offer a valuable resource for researchers in the fields of natural

product chemistry, pharmacology, and drug discovery. Further investigation is warranted to fully

elucidate the therapeutic potential of these compounds, particularly regarding the detailed

mechanism of action of Rediocide C and a comprehensive structure-activity relationship

analysis for the entire Rediocide family.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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